Cas no 2229448-00-2 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylcyclobutane-1-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylcyclobutane-1-carboxylic acid
• CAS No: 2229448-00-2
• MF: C₂₆H₂₃NO₄
• MW: 413.465127229691
• CID: 5213518
• PubChem ID: 137964191
• Update Time: 2025-10-31

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]cyclobutane-1-carboxylic acid
• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylcyclobutane-1-carboxylic acid

• Inchi： 1S/C26H23NO4/c28-24(29)26(13-6-14-26)17-7-5-8-18(15-17)27-25(30)31-16-23-21-11-3-1-9-19(21)20-10-2-4-12-22(20)23/h1-5,7-12,15,23H,6,13-14,16H2,(H,27,30)(H,28,29)
• InChI Key： QVUYXZYAGWFANH-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(NC(OCC3C4=C(C=CC=C4)C4=C3C=CC=C4)=O)=C2)(C(O)=O)CCC1

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylcyclobutane-1-carboxylic acid

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylcyclobutane-1-carboxylic acid: A Comprehensive Overview

The compound 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylcyclobutane-1-carboxylic acid, identified by the CAS number 2229448-00-2, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclobutane ring with a phenyl group substituted by a fluorenylmethoxycarbonyl (Fmoc) amino group. The Fmoc group is a well-known protecting group in peptide synthesis, and its presence in this compound suggests its utility in advanced chemical modifications and functionalization.

Recent studies have highlighted the importance of cyclobutane-containing compounds in drug discovery and materials science. The cyclobutane ring, due to its strained geometry, offers unique electronic and steric properties that can be exploited in the design of bioactive molecules. For instance, researchers have demonstrated that cyclobutane derivatives can exhibit enhanced binding affinities to target proteins, making them valuable candidates in medicinal chemistry. In the case of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylcyclobutane-1-carboxylic acid, the integration of the Fmoc group further enhances its versatility, enabling precise control over reactivity and selectivity during chemical transformations.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and peptide chemistry. The use of the Fmoc group as a protecting agent ensures that the amino functionality remains inert during intermediate steps, allowing for the selective modification of other parts of the molecule. This approach is particularly advantageous in the construction of complex molecules where multiple functional groups need to be introduced with high precision. Recent advancements in catalytic methods and stereocontrol have further streamlined the synthesis of such compounds, making them more accessible for research and industrial applications.

In terms of applications, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylcyclobutane-1-carboxylic acid has shown promise in several areas. Its incorporation into polymer systems has been explored for the development of advanced materials with tailored mechanical and electronic properties. Additionally, its use as an intermediate in peptide synthesis has been reported, where it serves as a versatile building block for constructing bioactive peptides with specific functionalities. The ability to modulate the properties of this compound through chemical modifications makes it a valuable tool in both academic research and industrial settings.

From an environmental standpoint, researchers have also investigated the biodegradability and toxicity profiles of similar compounds to ensure their safe handling and disposal. These studies are crucial for maintaining sustainability in chemical processes and minimizing ecological impacts. The integration of green chemistry principles into the synthesis and application of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylcyclobutane-1-carboxylic acid further underscores its role as a sustainable solution in modern chemical practices.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylcyclobutane-1-carboxylic acid strong>, with its unique structural features and versatile functional groups, represents a significant advancement in organic chemistry. Its potential applications span across drug discovery, materials science, and peptide synthesis, making it a valuable asset for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in shaping future innovations in chemistry.